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Compound of Interest

Compound Name: 6,6-Dimethylfulvene

Cat. No.: B1295306

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 6,6-
dimethylfulvene. The information is compiled from safety data sheets and chemical literature
to ensure safe laboratory practices.

Hazard Identification and Classification

6,6-Dimethylfulvene is classified as a flammable liquid and may be fatal if swallowed and
enters the airways.[1] It may also cause drowsiness or dizziness.[2] Heating may cause an
explosion.[2]

GHS Pictograms:

l~_Flamel»-Health Hazard

Signal Word: Danger|[1]

Hazard Statements:

e H226: Flammable liquid and vapour.[1][2]

o H304: May be fatal if swallowed and enters airways.[1][2]

o H336: May cause drowsiness or dizziness.[2]
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e H240: Heating may cause an explosion.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 6,6-dimethylfulvene is presented in
the table below.

Property Value Source
Molecular Formula CsHio [1]
Molecular Weight 106.17 g/mol [1]
Appearance Colorless to pale yellow liquid

Boiling Point 76-77 °C at 50 mmHg (67 hPa) [1]
Density 0.881 g/mL at 25 °C

Flash Point 43 °C (109.4 °F) - closed cup

Refractive Index n20/D 1.548

Toxicological Information

The toxicological properties of 6,6-dimethylfulvene have not been thoroughly investigated.[1]
However, the available data indicates the following:
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Exposure Route Effect Source

May be fatal if swallowed and
) enters airways (Aspiration
Ingestion _ [1]
hazard). Do NOT induce

vomiting.

May cause drowsiness or
Inhalation dizziness.[2] Remove person
to fresh air if inhaled.[1]

Not expected to produce
adverse health effects or skin

Skin Contact irritation. However, good [2]
hygiene practice requires

minimizing exposure.

Direct contact may produce
Eye Contact transient discomfort, tearing, or  [2]

redness.

Long-term exposure is not
Chronic Exposure thought to produce chronic [2]

adverse health effects.

No component of this product
present at levels greater than
) o or equal to 0.1% is identified
Carcinogenicity ) [1]
as a probable, possible or
confirmed human carcinogen

by IARC.

Fire and Explosion Data

6,6-Dimethylfulvene is a flammable liquid and vapor, posing a moderate fire and explosion
hazard when exposed to heat or flame.[2] Vapors can form explosive mixtures with air and may
travel a considerable distance to an ignition source.[2]
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Property Value/information Source
N Flammable liquid and vapour
Flammability [1]
(Category 3).
Flash Point 43 °C (109.4 °F) - closed cup.

Suitable Extinguishing Media

Dry chemical, foam, water

spray, carbon dioxide.

Unsuitable Extinguishing
Media

Water jet.

[3]

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (CO2), and
other pyrolysis products typical

of burning organic material.

[1]2]

Firefighting Precautions

Wear self-contained breathing
apparatus. Use water spray to

cool unopened containers.

[1]

Handling and Storage

Proper handling and storage procedures are crucial for minimizing the risks associated with

6,6-dimethylfulvene.

| : . PPE)

Type

Recommendation

Source

Eye/Face Protection

Safety glasses with side-

shields or face shield.

[1]

Skin Protection

Handle with gloves. Wear

protective clothing.

[1](2]

Respiratory Protection

Use in a well-ventilated area. If
needed, use a respirator with a
type ABEK (EN14387) filter.

[2]
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Safe Handling Practices

e Avoid contact with skin and eyes.[1]
» Avoid inhalation of vapor or mist.[1]
o Keep away from sources of ignition - No smoking.[1][2]

» Take measures to prevent the buildup of electrostatic charge.[1] Earth all lines and
equipment.[2]

o Use spark-free tools.[2]
e Use in a well-ventilated area.[2]
» Do not eat, drink, or smoke when handling.[2]

e Wash hands thoroughly after handling.[2]

Storage Conditions

e Store in a cool, dry, and well-ventilated area.[2] Recommended storage temperatures vary,
with some sources suggesting 2-8°C and others -20°C.

o Store in original, tightly sealed containers.[2]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2]
» Store away from incompatible materials, such as strong oxidizing agents.[1]
e Protect from sunlight.[2]

o Store in an approved flammable liquid storage area.[2]

Reactivity Profile

6,6-Dimethylfulvene is known for its reactivity, particularly in cycloaddition reactions.[4] It can
react with singlet oxygen to form an enol lactone through a multi-step rearrangement.[4][5] It
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also participates in Diels-Alder reactions.[4] The exocyclic double bond is highly polarizable
and is the center of the molecule's high reactivity.[5]

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented in this
document are not publicly available in the cited sources. The data is typically generated
according to standardized guidelines, such as those from the OECD or EPA, but the specific
reports are not provided in the safety data sheets.

Visualizations

The following diagrams illustrate key logical relationships and workflows for the safe handling
and potential reactivity of 6,6-dimethylfulvene.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6753682/
https://www.beilstein-journals.org/bjoc/articles/15/209
https://www.benchchem.com/product/b1295306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Safe Handling Workflow for 6,6-Dimethylfulvene

Receiving and Storage

Receive Chemical

Y

Inspect Container for Damage

Y

Store in a Cool, Dry,
Well-Ventilated, Flammable-Rated Area

Handlin%'and Use

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Work in a Fume Hood or
Well-Ventilated Area

Y

Ensure Proper Grounding
of Equipment

Y

Dispense Using Spark-Proof Tools

Spill and Emergency ‘;Vaste Disposal

Collect Waste in a

I Cze @l Labeled, Sealed Container

Y
Evacuate Area and Dispose of as Hazardous Waste
Remove Ignition Sources via Licensed Contractor

Contain Spill with
Inert Absorbent Material

Clean Up Using
Non-Sparking Tools

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 6,6-dimethylfulvene.
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Reactivity of 6,6-Dimethylfulvene

6,6-Dimethylfulvene

CWactions i \WW with Oxygen

Diels-Alder Reaction [2+3] Cycloaddition
(acts as 41t component) (acts as 21t component)

Singlet Oxygen

;

Multistep Rearrangement

Enol Lactone

Click to download full resolution via product page

Caption: Key reactivity pathways of 6,6-dimethylfulvene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. An overview of the cycloaddition chemistry of fulvenes and emerging applications - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. BJOC - An overview of the cycloaddition chemistry of fulvenes and emerging applications
[beilstein-journals.org]

 To cite this document: BenchChem. [Safety and Handling of 6,6-Dimethylfulvene: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295306#safety-and-handling-precautions-for-6-6-
dimethylfulvene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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